Spectroscopic Characterization and Analytical Protocols for 3-Chloro-2-methylpropene (CAS 563-47-3)
Spectroscopic Characterization and Analytical Protocols for 3-Chloro-2-methylpropene (CAS 563-47-3)
[1][2]
Executive Summary
3-Chloro-2-methylpropene (CAS 563-47-3), commonly known as Methallyl Chloride (MAC) , is a versatile alkylating agent widely employed in the synthesis of agrochemicals, pharmaceuticals, and polymer precursors.[1][2] Its structural utility stems from the "methallyl" moiety, which introduces a reactive allylic chloride functionality alongside a pendant methyl group.
This technical guide provides a definitive reference for the spectroscopic identification of MAC. It is designed for researchers requiring high-fidelity data for structure verification, purity analysis, and impurity profiling. Unlike generic databases, this guide synthesizes experimental data with "in-the-trenches" analytical protocols to distinguish MAC from its thermodynamic isomers.
Part 1: Structural Analysis & Theoretical Basis
The reactivity and spectral signature of MAC are defined by its lack of symmetry and the induction caused by the chlorine atom.
-
Molecular Formula:
[3][4][5][6][7][8] -
Key Structural Feature: The molecule possesses a terminal alkene and an allylic C-Cl bond. The methyl group at the C2 position breaks the symmetry often seen in allyl chloride, simplifying the NMR splitting patterns but introducing distinct chemical shifts.
Isomeric Challenges
A critical analytical challenge is distinguishing MAC from its vinylic isomer, 1-chloro-2-methylpropene (CAS 513-37-1).
-
MAC (Kinetic Product):
(Allylic Chloride) -
Isomer (Thermodynamic Product):
(Vinylic Chloride)
The protocols below specifically highlight how to differentiate these species using NMR and MS.
Part 2: Comprehensive Spectroscopic Data
Proton Nuclear Magnetic Resonance ( NMR)
Solvent:
The
| Chemical Shift ( | Multiplicity | Integration | Assignment | Structural Insight |
| 5.07 | Singlet (br) | 1H | Vinylic proton (trans to Methyl) | |
| 4.94 | Singlet (br) | 1H | Vinylic proton (cis to Methyl) | |
| 4.01 | Singlet | 2H | Deshielded by Chlorine (Allylic) | |
| 1.85 | Singlet | 3H | Allylic Methyl group |
Expert Insight: If you observe a signal appearing around 5.8 - 6.0 ppm , your sample is contaminated with the vinylic isomer (1-chloro-2-methylpropene). The vinylic proton in the impurity is significantly more deshielded than the terminal methylene protons of MAC.
Carbon-13 Nuclear Magnetic Resonance ( NMR)
Solvent:
| Chemical Shift ( | Carbon Type | Assignment |
| 140.8 | Quaternary ( | |
| 115.5 | Methylene ( | |
| 49.8 | Methylene ( | |
| 19.5 | Methyl ( |
Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)
The mass spectrum is dominated by the chlorine isotope signature and the stability of the methallyl cation.
| m/z | Intensity (%) | Fragment | Mechanistic Origin |
| 90 | ~30% | Molecular Ion | |
| 92 | ~10% | Isotope Peak (3:1 ratio confirms Cl) | |
| 55 | 100% (Base) | Methallyl Cation (Resonance stabilized) | |
| 39 | ~40% | Propargyl cation (Rearrangement) |
Infrared Spectroscopy (FT-IR)
Phase: Neat Liquid (ATR)
| Wavenumber ( | Vibration Mode | Functional Group |
| 3085 | ||
| 2975, 2915 | ||
| 1655 | Alkene stretch (Distinctive) | |
| 1270 | Wagging | |
| 720 - 690 | Carbon-Chlorine stretch |
Part 3: Experimental Protocols & Workflows
Protocol A: GC-MS Purity Profiling
To validate the purity of CAS 563-47-3, specifically against its isomers, use the following method.
-
Column: DB-624 or equivalent (Intermediate polarity, optimized for volatiles).
-
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
-
Injector: Split 50:1, Temp
. -
Oven Program:
-
Hold
for 5 min (Crucial for separating low boiling isomers). -
Ramp
to .
-
-
Detection: MS (Scan 35-200 amu).
Self-Validating Check: The retention time of MAC (bp
Protocol B: NMR Sample Preparation (Moisture Sensitive)
MAC can hydrolyze slowly to methallyl alcohol in the presence of acidic moisture.
-
Use new
stored over molecular sieves ( ). -
Filter the solvent through a small plug of basic alumina if acidity is suspected.
-
Concentration: 10-15 mg of MAC in 0.6 mL solvent.
Part 4: Visualization of Analytical Logic
Diagram 1: Analytical Decision Matrix
This workflow illustrates the logic for confirming identity and purity, specifically filtering out the common thermodynamic isomer.
Caption: Logical workflow for distinguishing Methallyl Chloride from its vinylic isomer using multi-modal spectroscopy.
Diagram 2: Mass Spectrometry Fragmentation Pathway
The formation of the base peak (m/z 55) is the most diagnostic feature of the mass spectrum.
Caption: Fragmentation pathway showing the generation of the resonance-stabilized methallyl cation (Base Peak).
Part 5: Safety & Handling (E-E-A-T)
Warning: 3-Chloro-2-methylpropene is a lachrymator and a suspected carcinogen.
-
Engineering Controls: All spectroscopic sample preparation must occur within a certified fume hood.
-
PPE: Nitrile gloves are generally sufficient for incidental splash protection, but Silver Shield® gloves are recommended for prolonged handling.
-
Waste Disposal: Segregate as halogenated organic waste. Do not mix with strong oxidizers or Lewis acids (e.g.,
), as this can induce rapid, exothermic polymerization.
References
-
National Institute of Standards and Technology (NIST). 3-Chloro-2-methylpropene Mass Spectrum.[2] NIST Chemistry WebBook, SRD 69. [Link]
-
National Institutes of Health (NIH) - PubChem. Compound Summary: 3-Chloro-2-methylpropene (CID 11241).[Link]
-
SDBS. Spectral Database for Organic Compounds, SDBS No. 1656. National Institute of Advanced Industrial Science and Technology (AIST). (Access via [Link])
Sources
- 1. certifico.com [certifico.com]
- 2. 1-Propene, 3-chloro-2-methyl- [webbook.nist.gov]
- 3. 3-Chloro-2-methylpropene(563-47-3) 1H NMR [m.chemicalbook.com]
- 4. 3-Chloro-2-methylpropene(563-47-3) 13C NMR spectrum [chemicalbook.com]
- 5. fishersci.es [fishersci.es]
- 6. 3-Chloro-2-methyl-1-propene | C4H7Cl | CID 11241 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 3-chloro-2-methylpropene [stenutz.eu]
- 8. Methallyl chloride - Wikipedia [en.wikipedia.org]
- 9. Methallyl chloride, 97% 563-47-3 India [ottokemi.com]
- 10. spectrabase.com [spectrabase.com]
